![molecular formula C7H6ClN3 B1519397 6-Amino-3-chloroimidazo[1,2-a]pyridine CAS No. 1094463-26-9](/img/structure/B1519397.png)
6-Amino-3-chloroimidazo[1,2-a]pyridine
Overview
Description
6-Amino-3-chloroimidazo[1,2-a]pyridine is a chemical compound with the CAS Number: 1094463-26-9 . It has a molecular weight of 167.6 and its IUPAC name is 3-chloroimidazo[1,2-a]pyridin-6-amine . It is a light yellow to brown solid .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, including 6-Amino-3-chloroimidazo[1,2-a]pyridine, has been a subject of research for many years . Various strategies have been employed, such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .Molecular Structure Analysis
The molecular structure of 6-Amino-3-chloroimidazo[1,2-a]pyridine is represented by the linear formula C7H6ClN3 . The InChI Code for this compound is 1S/C7H6ClN3/c8-6-3-10-7-2-1-5(9)4-11(6)7/h1-4H,9H2 .Physical And Chemical Properties Analysis
6-Amino-3-chloroimidazo[1,2-a]pyridine is a light yellow to brown solid . The compound is stored at a temperature of +4°C .Scientific Research Applications
Fluorescent Probing for pH Monitoring
6-Amino-3-chloroimidazo[1,2-a]pyridine derivatives have been utilized as fluorescent probes due to their high selectivity and sensitivity. These compounds can be employed to monitor pH changes in biological systems, such as yeast cells, with a rapid response time . The ability to track pH fluctuations is crucial in various research fields, including biochemistry, medicine, and environmental science.
Drug Development Against Multidrug-Resistant Bacteria
The imidazo[1,2-a]pyridine scaffold, to which 6-Amino-3-chloroimidazo[1,2-a]pyridine belongs, has shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) . This makes it a valuable compound in the development of new pharmaceuticals aimed at combating these challenging bacterial infections.
Material Science Applications
Due to its structural characteristics, 6-Amino-3-chloroimidazo[1,2-a]pyridine is also of interest in material science. The compound’s unique properties can be harnessed in the creation of new materials with potential applications in electronics, photonics, and nanotechnology .
Chemical Synthesis and Organic Reactions
This compound serves as a versatile building block in chemical synthesis. It can be used in various organic reactions, including condensation, multicomponent reactions, and oxidative coupling, to create complex molecules for further study or application in different scientific fields .
Biological and Pharmacological Activities
The nitrogen bridgehead heterocycles, which include 6-Amino-3-chloroimidazo[1,2-a]pyridine, are known for their extensive biological and pharmacological activities. They are frequently investigated for their potential use in medicinal chemistry as therapeutic agents .
Commercial Availability for Research Ease
One of the key advantages of 6-Amino-3-chloroimidazo[1,2-a]pyridine is its commercial availability, which simplifies the process for researchers to obtain and use it as a reagent or probe in various experiments. This accessibility promotes the compound’s use in a wide range of scientific studies .
Safety and Hazards
Mechanism of Action
Target of Action
6-Amino-3-chloroimidazo[1,2-a]pyridine is a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry
Mode of Action
It is known that the compound can be used for monitoring pH value (3.0–7.0), indicating that it may interact with hydrogen ions in its environment . As the concentration of hydrogen ions decreases, the hydrogen bond may gradually weaken, constructing a good push–pull system . .
Biochemical Pathways
The compound is known to be a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry , suggesting that it may be involved in various biochemical reactions.
Result of Action
The compound’s ability to monitor pH values suggests that it may have an impact on cellular processes that are sensitive to pH changes . .
Action Environment
The action environment of 6-Amino-3-chloroimidazo[1,2-a]pyridine is likely to influence its action, efficacy, and stability. For instance, the compound’s interaction with hydrogen ions suggests that its activity may be influenced by the pH of its environment . .
properties
IUPAC Name |
3-chloroimidazo[1,2-a]pyridin-6-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3/c8-6-3-10-7-2-1-5(9)4-11(6)7/h1-4H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDLZPNPPBRGUDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=C(N2C=C1N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-3-chloroimidazo[1,2-a]pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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